Clobutinol
Clobutinol
Diethylenetriamine crosslinked with epichlorohydrin, also known as iversal or clobutinol hydrochloride, belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Diethylenetriamine crosslinked with epichlorohydrin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, diethylenetriamine crosslinked with epichlorohydrin is primarily located in the membrane (predicted from logP). Diethylenetriamine crosslinked with epichlorohydrin has a bitter taste.
Clobutinol is a cough suppressant that is withdrawn from the US and EU markets. Clobutinol may prolong the QT interval. In 2007, Clobutinol was determined to cause cardiac arrhythmia in some patients.
1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethyl-2-butanol is an organic amino compound and a member of benzenes.
Clobutinol is a cough suppressant that is withdrawn from the US and EU markets. Clobutinol may prolong the QT interval. In 2007, Clobutinol was determined to cause cardiac arrhythmia in some patients.
1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethyl-2-butanol is an organic amino compound and a member of benzenes.
Brand Name:
Vulcanchem
CAS No.:
14860-49-2
VCID:
VC0083508
InChI:
InChI=1S/C14H22ClNO/c1-11(10-16(3)4)14(2,17)9-12-5-7-13(15)8-6-12/h5-8,11,17H,9-10H2,1-4H3
SMILES:
CC(CN(C)C)C(C)(CC1=CC=C(C=C1)Cl)O
Molecular Formula:
C14H22ClNO
Molecular Weight:
255.78 g/mol
Clobutinol
CAS No.: 14860-49-2
Main Products
VCID: VC0083508
Molecular Formula: C14H22ClNO
Molecular Weight: 255.78 g/mol
| CAS No. | 14860-49-2 |
|---|---|
| Product Name | Clobutinol |
| Molecular Formula | C14H22ClNO |
| Molecular Weight | 255.78 g/mol |
| IUPAC Name | 1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethylbutan-2-ol |
| Standard InChI | InChI=1S/C14H22ClNO/c1-11(10-16(3)4)14(2,17)9-12-5-7-13(15)8-6-12/h5-8,11,17H,9-10H2,1-4H3 |
| Standard InChIKey | KVHHQGIIZCJATJ-UHFFFAOYSA-N |
| SMILES | CC(CN(C)C)C(C)(CC1=CC=C(C=C1)Cl)O |
| Canonical SMILES | CC(CN(C)C)C(C)(CC1=CC=C(C=C1)Cl)O |
| Boiling Point | 145-148 |
| Description | Diethylenetriamine crosslinked with epichlorohydrin, also known as iversal or clobutinol hydrochloride, belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Diethylenetriamine crosslinked with epichlorohydrin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, diethylenetriamine crosslinked with epichlorohydrin is primarily located in the membrane (predicted from logP). Diethylenetriamine crosslinked with epichlorohydrin has a bitter taste. Clobutinol is a cough suppressant that is withdrawn from the US and EU markets. Clobutinol may prolong the QT interval. In 2007, Clobutinol was determined to cause cardiac arrhythmia in some patients. 1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethyl-2-butanol is an organic amino compound and a member of benzenes. |
| Synonyms | Biotetrussin chlorodimenol clobutinol clobutinol hydrochloride KAT 250 Petoxil Silomat |
| PubChem Compound | 26937 |
| Last Modified | Nov 11 2021 |
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